Cas no 1780790-16-0 ((2-Phenylcyclobutyl)methanol)

• Product Name: (2-Phenylcyclobutyl)methanol
• CAS No: 1780790-16-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 5779426
• PubChem ID: 13581379
• Update Time: 2025-05-26

(2-Phenylcyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

• CS-0448417
• 1780790-16-0
• EN300-7460253
• (2-Phenylcyclobutyl)methanol
• (2-Phenyl-cyclobutyl)-methanol
• Cyclobutanemethanol, 2-phenyl-

• Inchi： 1S/C11H14O/c12-8-10-6-7-11(10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： XPEWLYMCTANANV-UHFFFAOYSA-N
• SMILES： OCC1CCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2-Phenylcyclobutyl)methanol

Recent Advances in the Application of (2-Phenylcyclobutyl)methanol (CAS: 1780790-16-0) in Chemical Biology and Pharmaceutical Research

The compound (2-Phenylcyclobutyl)methanol (CAS: 1780790-16-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This bicyclic alcohol derivative combines the rigidity of a cyclobutane ring with the aromatic properties of a phenyl group, making it an attractive building block for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (2-Phenylcyclobutyl)methanol in the development of novel G protein-coupled receptor (GPCR) modulators. Researchers utilized this compound as a core structure to create a series of analogs with improved binding affinity and selectivity for dopamine receptors. The constrained geometry of the cyclobutyl ring was found to significantly enhance the conformational restriction of the resulting ligands, leading to improved pharmacological profiles compared to more flexible analogs.

In the field of enzyme inhibition, (2-Phenylcyclobutyl)methanol has shown particular promise as a precursor for the development of covalent inhibitors. A recent Nature Chemical Biology publication (2024) detailed its use in creating irreversible inhibitors of cysteine proteases, where the alcohol functionality was converted to reactive electrophiles capable of forming stable thioether bonds with active site cysteines. This approach demonstrated remarkable selectivity and potency against several therapeutically relevant protease targets.

The synthetic accessibility of (2-Phenylcyclobutyl)methanol has also been a focus of recent research. A 2023 ACS Catalysis paper described a novel asymmetric synthesis route for this compound using enantioselective [2+2] cycloaddition reactions, achieving excellent yields and enantiomeric excess. This methodological advancement has significant implications for the production of enantiopure derivatives for chiral drug development.

From a drug metabolism perspective, recent pharmacokinetic studies have revealed favorable properties of (2-Phenylcyclobutyl)methanol-derived compounds. The cyclobutyl ring appears to confer metabolic stability while maintaining reasonable solubility, addressing a common challenge in small molecule drug development. Several research groups are currently exploring structure-metabolism relationships of derivatives containing this scaffold.

Looking forward, (2-Phenylcyclobutyl)methanol continues to attract attention as a versatile building block in drug discovery. Ongoing research is exploring its application in PROTAC design, where its rigid structure may facilitate optimal orientation of warheads and E3 ligase binders. Additionally, its potential in CNS drug development is being actively investigated due to its ability to modulate physicochemical properties critical for blood-brain barrier penetration.